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Compound of Interest

Compound Name: Butyric anhydride

Cat. No.: B046445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butanoic anhydride, a significant

chemical intermediate in various industrial and pharmaceutical applications. The document

details its formal nomenclature according to the International Union of Pure and Applied

Chemistry (IUPAC), lists its common synonyms, and presents its key physicochemical

properties in a structured format. Furthermore, a representative laboratory-scale synthesis

protocol is provided to illustrate its preparation.

IUPAC Nomenclature and Synonyms
The systematic naming of chemical compounds is crucial for unambiguous communication in

research and development. The preferred IUPAC name for the compound with the chemical

formula (CH₃CH₂CH₂CO)₂O is Butanoic anhydride.[1]

However, in literature and commercial contexts, it is frequently referred to by several other

names. A comprehensive list of synonyms is provided below:

Butyric anhydride[1][2][3][4][5]

n-Butyric anhydride[3][5]

Butanoyl butanoate[1][3][6]
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Butanoic acid, anhydride[3][6]

Butyric acid anhydride[1][3][5][6]

Butyryl oxide[3][5][6]

n-Butanoic anhydride[3][5]

Butanoic acid, 1,1'-anhydride[3][5]

The relationship between the official IUPAC name and its various synonyms and identifiers is

illustrated in the diagram below.

IUPAC Nomenclature

Common Synonyms

Chemical Identifiers

Butanoic anhydride

Butyric anhydride
is commonly known as

Butanoyl butanoate
is also named

Butyryl oxideis also named

Butyric acid anhydride
n-Butyric anhydride

...

has other synonyms

CAS: 106-31-0

is identified by

Formula: C₈H₁₄O₃

has chemical formula
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Caption: Logical relationship of Butanoic Anhydride nomenclature.

Physicochemical Properties
A summary of the key quantitative data for butanoic anhydride is presented in the table below

for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₈H₁₄O₃ [6]

Molecular Weight 158.19 g/mol [2][3]

CAS Registry Number 106-31-0 [2][3][6]

Appearance Colorless to water-white liquid [3][4]

Odor Pungent, rancid butter-like [3]

Density 0.967 g/mL at 25 °C [2]

Melting Point -75 to -66 °C [2]

Boiling Point 198-199 °C [2][4]

Flash Point 87 °C (closed cup) [2]

Refractive Index 1.413 (n20/D) [2]

Vapor Pressure 10 mmHg at 79.5 °C [2]

Solubility
Soluble in ether; reacts with

water and alcohol
[3]

Experimental Protocols
The synthesis of butanoic anhydride can be achieved through several methods. One

established laboratory-scale procedure involves the reaction of butanoic acid with ketene. The

following protocol is adapted from a verified procedure for a homologous anhydride and is

applicable for the preparation of butanoic anhydride.

Synthesis of Butanoic Anhydride from Butanoic Acid and Ketene
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Materials:

Butanoic acid (reagent grade)

Ketene (generated in situ)

Ice bath

250-mL gas-washing bottle

Apparatus for fractional distillation (e.g., a Whitmore-Lux type column)

Oil bath

Procedure:

Place 88.1 g (1 mole) of butanoic acid into a 250-mL gas-washing bottle.

Cool the bottle in an ice bath.

Pass 0.50 to 0.55 mole of ketene into the butanoic acid at a rate of approximately 0.45 mole

per hour.

Transfer the resulting mixture to a fractional distillation apparatus equipped with an efficient

column.

Heat the apparatus using an oil bath. A low-boiling fraction, which may contain acetone,

unreacted ketene, acetic acid, and some acetic anhydride, is removed at atmospheric

pressure.

Gradually increase the temperature of the oil bath to 220 °C over a period of about one hour

and maintain this temperature for a total of three hours from the start of the distillation. This

step is crucial to ensure the complete conversion of any mixed anhydride to butanoic

anhydride.

After the distillation at atmospheric pressure is complete, allow the liquid to cool slightly.

Continue the distillation under reduced pressure (3–10 mm Hg).
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Collect the fraction of butanoic anhydride. The expected yield is in the range of 80-87%.

Safety Precautions:

This procedure should be carried out in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn.

Ketene is a toxic and reactive gas. It should be handled with extreme caution by trained

personnel.

Butanoic anhydride is corrosive and reacts with moisture. Handle with care and store under

anhydrous conditions.

This guide serves as a foundational resource for professionals working with butanoic

anhydride. For further information on specific applications or safety handling, consulting

comprehensive chemical safety databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b046445#butanoic-anhydride-iupac-
nomenclature-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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